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Compound of Interest

Compound Name: 5-Bromo-4-hydroxynicotinic acid

CAS No.: 1052114-83-6

Cat. No.: B1526423

Get Quote

Executive Summary & Chemical Identity
5-Bromo-4-hydroxynicotinic acid (CAS: 1052114-83-6) is a critical heterocyclic building

block used primarily in the synthesis of kinase inhibitors and antiviral agents. It serves as a

scaffold for 4-pyridone derivatives, a pharmacophore found in Met kinase inhibitors and

Hypoxia-Inducible Factor Prolyl Hydroxylase (HIF-PH) inhibitors.

Expert Insight: Researchers must recognize that this compound exists in a tautomeric

equilibrium. While formally named as a "hydroxy" pyridine, in solution and solid state, it

predominantly adopts the 4-oxo-1,4-dihydropyridine (4-pyridone) tautomer. This distinction

dictates its reactivity: electrophilic substitutions occur at C5, while alkylations can occur at

either N1 or O4 depending on conditions.
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Property Detail

IUPAC Name
5-Bromo-4-oxo-1,4-dihydropyridine-3-carboxylic

acid

CAS Number 1052114-83-6

Molecular Formula C₆H₄BrNO₃

Molecular Weight 218.00 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, dilute aqueous base

(NaOH/Na₂CO₃); sparingly soluble in water

Key Functional Groups
C3-Carboxylic Acid, C4-Ketone (Tautomeric

OH), C5-Bromide

Synthesis & Production Protocols
The synthesis of 5-Bromo-4-hydroxynicotinic acid typically proceeds via the electrophilic

halogenation of 4-hydroxynicotinic acid. The protocol below is adapted from the foundational

work by Kim et al. (J. Med. Chem. 2008), developed for Met kinase inhibitor synthesis.[1]

Core Synthesis Workflow (DOT Visualization)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1526423/docs?utm_src=pdf-body#technical-guide-5-bromo-4-hydroxynicotinic-acid-research-applications
https://pmc.ncbi.nlm.nih.gov/articles/PMC7736151/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1526423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Parameters
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Figure 1: Electrophilic bromination pathway for the synthesis of the target scaffold.

Detailed Experimental Protocol
Objective: Preparation of 5-Bromo-4-hydroxynicotinic acid from 4-hydroxynicotinic acid.

Reagents:

4-Hydroxynicotinic acid (1.0 eq)

Bromine (Br₂) (1.1 - 1.2 eq)

Acetic Acid (Glacial, solvent volume approx. 5-10 mL/g)

Water (for quenching)

Step-by-Step Procedure:

Dissolution: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, suspend 4-hydroxynicotinic acid (e.g., 10.0 g) in glacial acetic acid (100 mL).
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Bromination: Heat the mixture to 60 °C to ensure partial solubility. Add Bromine (1.1 eq)

dropwise over 30 minutes. Caution: Bromine is highly toxic and corrosive; perform in a fume

hood.

Reaction: Increase temperature to 80 °C and stir for 3 hours. The reaction mixture typically

transitions from a suspension to a clearer solution and then may precipitate the product.

Monitoring: Monitor reaction progress via LC-MS (Target Mass: [M+H]⁺ = 218/220 doublet).

Quenching & Isolation: Cool the reaction mixture to room temperature. Pour the mixture into

ice-cold water (300 mL).

Filtration: Collect the resulting precipitate by vacuum filtration.

Purification: Wash the filter cake with cold water (2 x 50 mL) and diethyl ether (to remove

acetic acid traces). Dry under vacuum at 50 °C overnight.

Yield: Typical yields range from 75% to 85%.

Mechanistic Note: The hydroxyl group at C4 (or the oxo group in the pyridone form) activates

the C5 position (ortho to OH, beta to N) for electrophilic aromatic substitution. The C3-

carboxylic acid is electron-withdrawing but does not deactivate the ring sufficiently to prevent

bromination at the highly activated C5 position.

Reactivity Profile & Derivatization
This scaffold is a "privileged structure" in medicinal chemistry due to its three orthogonal

reactive handles.

Reactivity Map (DOT Visualization)
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Figure 2: Orthogonal reactivity profile allowing for diverse library generation.

Key Transformations
Suzuki-Miyaura Coupling (C5): The C5-Bromine is an excellent handle for Palladium-

catalyzed cross-couplings.

Conditions: Pd(dppf)Cl₂, K₂CO₃, Dioxane/Water, 90°C.

Application: Installing aryl or heteroaryl groups to access the hydrophobic pocket of kinase

enzymes (e.g., Met Kinase).

Amide Coupling (C3): The carboxylic acid is often converted to an amide to improve solubility

or engage in hydrogen bonding.

Conditions: HATU or EDC/HOBt, DIPEA, DMF.

Relevance: Essential for HIF-PH inhibitors where a glycine-like motif often chelates the

active site iron.

N-Alkylation vs. O-Alkylation:

N-Alkylation: Favored under thermodynamic control or with soft electrophiles, retaining the

pyridone core.
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O-Alkylation: Can be achieved using silver salts (Ag₂CO₃) or hard electrophiles, yielding

alkoxypyridines.

Pharmaceutical Applications
Case Study 1: Met Kinase Inhibitors
Reference: Kim, K. S., et al. J. Med.[1] Chem.2008, 51, 5330–5341.[1][2][3][4] In the discovery

of pyrrolopyridine-pyridone based inhibitors, 5-bromo-4-hydroxynicotinic acid serves as the

B-ring precursor. The synthesis involves:

Esterification of the acid to the methyl ester.

Suzuki coupling at C5 to attach the pyrrolopyridine moiety.

Amidation at C3 to fine-tune potency. Mechanism: The pyridone oxygen and NH serve as a

donor-acceptor motif for the kinase hinge region.

Case Study 2: HIF-PH Inhibitors
While Roxadustat utilizes an isoquinoline core, the 4-hydroxypyridine-3-carboxylic acid motif is

a bioisostere used in next-generation HIF-PH inhibitors.

Mechanism: The 4-hydroxy and 3-carboxyl groups form a bidentate chelate with the Fe(II)

ion in the active site of Prolyl Hydroxylase Domain (PHD) enzymes, preventing the

degradation of HIF-1α and stimulating erythropoiesis.

Case Study 3: Antiviral Agents
Reference:J. Med. Chem. studies on HIV Reverse Transcriptase (RNase H inhibition).

Derivatives where the N1 position is benzylated (1-benzyl-5-hydroxy-4-oxo-1,4-dihydropyridine-

3-carboxylic acid) have shown potency in inhibiting the RNase H activity of HIV-1 reverse

transcriptase, a target distinct from standard NRTI/NNRTI sites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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